Cas no 223251-25-0 (1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride)

• Product Name: 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride
• CAS No: 223251-25-0
• MF: C₁₅H₂₃Cl₂NO
• MW: 304.255222558975
• MDL: MFCD11865353
• CID: 1407445
• PubChem ID: 9882909
• Update Time: 2025-05-21

1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• CTK8C6722
• KB-212487
• PubChem21388
• SureCN1274358
• FT-0659157
• SBB070954
• 1-[2-(4-chloromethyl-phenoxy)-ethyl]-azepane hydrochloride
• 1-(2-(4-(chloromethyl)phenoxy)ethyl)azepane hydrochloride
• 4-(2-azepan-1-ylethoxy)benzyl chloride hydrochloride
• 1-{2-[4-(chloromethyl)phenoxy]ethyl} azepane hydrochloride
• (4-chloromethyl-phenoxy)-ethyl-hexamethyleneimine-1-yl hydrochloride
• 1-(2-(4-(CHLOROMETHYL)PHENOXY)ETHYL)AZEPANE HCI
• 1-[2-[4-(chloromethyl)phenoxy]ethyl]azepane,hydrochloride
• 1-[2-[4-(Chloromethyl)phenoxy]ethyl]hexahydro-1H-azepine
• 1-[2-[4-(Chloromethyl)phenoxy]ethyl]hexahydro-1H-azepine Hydrochloride
• 1-[2-[4-(Chloromethyl)phenoxy]ethyl]hexahydro-1H-azepine hydrochloride (1:1)
• 4-[2-(1-AZEPANYL)ETHOXY]BENZYL CHLORIDE HCL
• 1-[2-[4-(chloromethyl)phenoxy]ethyl]azepane
• hydrochloride
• 1H-Azepine, 1-[2-[4-(chloromethyl)phenoxy]ethyl]hexahydro-, hydrochloride (1:1)
• AK159712
• 1-{2-[4-(CHLOROMETHYL)PHENOXY]ETHYL}AZEPANE HYDROCHLORIDE
• C15H22ClNO.ClH
• BCP27770
• 3002AH
• AB0001052
• AX8292982
• ST24037039
• 1-(2-(4-(chloromethyl)phenoxy)ethyl)azepane HCl
• SS-4934
• AMY12067
• C15H23Cl2NO
• CS-M1883
• W-201925
• 223251-25-0
• 1-[2-[4-(chloromethyl)phenoxy]ethyl]azepane;hydrochloride
• SCHEMBL1274358
• AC-27660
• AKOS015845822
• MFCD11865353
• DTXSID30432355
• DB-122858
• A852934
• 1-(2-(4-(chloromethyl)phenoxy)ethyl)azepanehydrochloride
• F13665
• 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride

• MDL： MFCD11865353
• Inchi： 1S/C15H22ClNO.ClH/c16-13-14-5-7-15(8-6-14)18-12-11-17-9-3-1-2-4-10-17;/h5-8H,1-4,9-13H2;1H
• InChI Key： RMVQWASPAGLTRZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OCCN1CCCCCC1.Cl

Computed Properties

• Exact Mass: 303.11589
• Monoisotopic Mass: 303.1156697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• PSA: 12.47

1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride

Comprehensive Overview of 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride (CAS No. 223251-25-0)

1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride (CAS No. 223251-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a hexahydro-1H-azepine core, a chloromethylphenoxyethyl side chain, and a hydrochloride salt form, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine" or "applications of CAS 223251-25-0", reflecting its relevance in drug development and material science.

In recent years, the demand for high-purity intermediates like 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. The compound's azepine ring and chloromethyl group offer reactive sites for further functionalization, aligning with trends in precision medicine and small-molecule therapeutics. Common queries such as "CAS 223251-25-0 solubility" or "stability of hexahydro-1H-azepine derivatives" highlight its practical challenges and opportunities.

The synthesis of 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride typically involves multi-step organic reactions, including alkylation, cyclization, and salt formation. Its hydrochloride salt form enhances stability and solubility, critical for formulation in pharmaceutical APIs. Industry discussions often revolve around "green chemistry approaches for azepine derivatives" or "scaling up CAS 223251-25-0 production", reflecting a focus on sustainability and efficiency.

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In conclusion, 1-2-4-(Chloromethyl)phenoxyethylhexahydro-1H-azepine Hydrochloride (CAS No. 223251-25-0) represents a critical building block in modern chemistry. Its applications span drug discovery, material science, and biochemical research, addressing key industry needs. By addressing common search queries like "CAS 223251-25-0 suppliers" or "azepine derivative safety data", this overview bridges technical depth with user-centric readability, ensuring SEO optimization and professional relevance.